Cas no 1344296-01-0 (1-Ethyl-2-methyl-1H-imidazole-4-sulfonyl chloride)

• Product Name: 1-Ethyl-2-methyl-1H-imidazole-4-sulfonyl chloride
• CAS No: 1344296-01-0
• MF: C₆H₉ClN₂O₂S
• MW: 208.665858983994
• MDL: MFCD19597580
• CID: 4585901
• PubChem ID: 62063700
• Update Time: 2025-07-15

1-Ethyl-2-methyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2-methyl-1H-imidazole-4-sulfonyl chloride
• 1H-Imidazole-4-sulfonyl chloride, 1-ethyl-2-methyl-
• EN300-60217
• 1344296-01-0
• AKOS011341392
• 1-ethyl-2-methyl-1H-imidazole-4-sulfonylchloride
• 1-ethyl-2-methylimidazole-4-sulfonyl chloride
• Z934501516
• F2158-1809

• MDL： MFCD19597580
• Inchi： 1S/C6H9ClN2O2S/c1-3-9-4-6(8-5(9)2)12(7,10)11/h4H,3H2,1-2H3
• InChI Key： WNURJTMTIFTQOB-UHFFFAOYSA-N
• SMILES： C1(C)N(CC)C=C(S(Cl)(=O)=O)N=1

Computed Properties

• Exact Mass: 208.0073264g/mol
• Monoisotopic Mass: 208.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 362.1±15.0 °C at 760 mmHg
• Flash Point: 172.8±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Ethyl-2-methyl-1H-imidazole-4-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)